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Introduction
Amphotericin B is a polyene antifungal agent with a broad spectrum of activity against many

species of fungi and yeasts. The deoxycholate formulation is a lyophilized powder that requires

reconstitution into a colloidal suspension for use in research applications. Proper reconstitution

and handling are critical to ensure the efficacy and reliability of experimental results. These

application notes provide detailed protocols for the reconstitution, storage, and use of

lyophilized amphotericin B deoxycholate in a research setting.

Mechanism of Action
Amphotericin B's primary mechanism of action involves its high affinity for ergosterol, a key

component of fungal cell membranes.[1][2][3][4] Upon binding to ergosterol, amphotericin B

molecules aggregate to form transmembrane channels or pores.[1][2][3][4] This disruption of

the membrane integrity leads to increased permeability, allowing the leakage of essential

intracellular ions, such as potassium and sodium, and other small molecules, ultimately

resulting in fungal cell death.[3][4] Additionally, amphotericin B can induce oxidative damage to

fungal cells through the formation of free radicals.[2][5] While it preferentially binds to fungal

ergosterol, it can also interact with cholesterol in mammalian cell membranes, which is the

basis for its potential toxicity.[2][3]
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Caption: Mechanism of action of Amphotericin B.

Quantitative Data Summary
The following tables summarize key quantitative data for the use of amphotericin B
deoxycholate in research.

Table 1: Solubility

Solvent Concentration Notes

Water (pH 6-7) Insoluble -

Water (pH 2 or 11) Soluble [6]

Dimethyl sulfoxide (DMSO) 30-40 mg/mL May yield a hazy solution.[7][8]

Dimethylformamide (DMF) 2-4 mg/mL [7][8]

Table 2: Recommended Concentrations for Cell Culture
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Application Recommended Concentration

Routine antifungal maintenance
2.5 mg/L in combination with penicillin and

streptomycin.[7]

Treatment of existing contamination
5-10 mg/L for 2-3 subcultures without penicillin

and streptomycin.[9]

Table 3: Stability of Reconstituted Solutions

Storage Condition
Stability of Concentrate (5
mg/mL)

Stability of Diluted
Infusion Solution (0.1
mg/mL)

Room Temperature (25°C)
24 hours (protected from light).

[10]

Use promptly after preparation.

[10]

Refrigerated (2-8°C)
1 week (protected from light).

[10]
24 hours.[11]

Frozen (-20°C)

Long-term storage

recommended for diluted

aliquots (up to 6 months).[6]

Not recommended for the

concentrate.

In Culture (37°C) - Stable for up to 3 days.[7][9]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Amphotericin
B Deoxycholate
This protocol details the steps for reconstituting lyophilized amphotericin B deoxycholate to a

stock concentration of 5 mg/mL.

Materials:

Vial of lyophilized amphotericin B deoxycholate (e.g., 50 mg)

Sterile Water for Injection, USP (without bacteriostatic agents)
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Sterile syringes and needles (20-gauge or larger recommended)[12]

Personal protective equipment (gloves, lab coat, safety glasses)

Procedure:

Preparation: Bring the vial of lyophilized amphotericin B deoxycholate to room

temperature. Work in a sterile environment (e.g., a laminar flow hood).

Addition of Sterile Water: Using a sterile syringe, rapidly add 10 mL of Sterile Water for

Injection to the 50 mg vial of amphotericin B.[10][12]

Dissolution: Immediately upon adding the water, shake the vial vigorously until a clear,

colloidal suspension is formed.[12] The resulting concentration will be 5 mg/mL.

Visual Inspection: Visually inspect the solution for any particulate matter. If precipitation is

observed, continue to shake the vial. Note that a slightly hazy, yellow solution is expected.
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Caption: Reconstitution workflow for lyophilized Amphotericin B.

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol describes the dilution of the 5 mg/mL stock solution to a final working

concentration for use in cell culture media.

Materials:
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5 mg/mL Amphotericin B stock solution (from Protocol 1)

Sterile cell culture medium

Sterile serological pipettes and tubes

Procedure:

Calculate Dilution: Determine the volume of the 5 mg/mL stock solution required to achieve

the desired final concentration in your cell culture medium. For a standard final concentration

of 2.5 mg/L (2.5 µg/mL), you will add 0.5 mL of the stock solution to 1 L of medium.

Dilution: Aseptically add the calculated volume of the amphotericin B stock solution to the

cell culture medium.

Mixing: Mix the medium thoroughly to ensure even distribution of the antifungal agent.

Use: The medium is now ready for use in your cell culture experiments.

Important Considerations:

Incompatibilities: Do not reconstitute or dilute amphotericin B deoxycholate with saline

solutions, as this will cause precipitation.[12] Avoid mixing with other drugs or electrolytes

unless compatibility has been established.

Light Sensitivity: Amphotericin B is light-sensitive. Protect reconstituted solutions from light

during storage and use.[10][13]

Filtration: Due to its colloidal nature, sterile filtration of aqueous solutions of amphotericin B
deoxycholate is generally not recommended as it may remove the active compound.[7]

Reconstitution with sterile water under aseptic conditions should provide a sufficiently sterile

solution for research use. If an in-line filter is used for administration, the pore size should

not be less than 1.0 micron.[12]

Precipitation: It is not unusual for aqueous solutions of amphotericin B to form a precipitate,

especially upon storage.[9] Thoroughly mixing the solution may help to redissolve some of

the precipitate.[9]
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Disclaimer
This information is intended for research use only and is not for drug, household, or other uses.

Please consult the Safety Data Sheet (SDS) for information regarding hazards and safe

handling practices.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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